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Compound of Interest

Compound Name:
sodium 3-hydroxypropane-1-

sulfonate

Cat. No.: B147052 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of

chemicals is paramount. This document provides crucial safety and logistical information for

Sodium 3-hydroxypropane-1-sulfonate, including personal protective equipment (PPE),

operational procedures, and disposal plans to foster a secure laboratory environment.

Hazard Identification and Personal Protective
Equipment
The primary hazards associated with sulfonate compounds include skin, eye, and respiratory

irritation. Some related compounds may also have reproductive toxicity risks.[1][2][3] Therefore,

strict adherence to recommended PPE is mandatory.

Table 1: Hazard Summary
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Hazard Statement GHS Classification Reference

Causes skin irritation / severe

skin burns

Skin Irritation (Cat 2) / Skin

Corrosion (Cat 1)
[1]

Causes serious eye damage /

serious eye irritation

Eye Damage (Cat 1) / Eye

Irritation (Cat 2)
[1][2]

May cause respiratory irritation STOT Single Exposure (Cat 3) [2][3]

Suspected of damaging fertility

or the unborn child
Reproductive Toxicity (Cat 2)

[1] (for a related sulfonate

compound)

Table 2: Recommended Personal Protective Equipment (PPE)

Protection Type Specification Rationale

Eye and Face Protection
Chemical safety goggles or a

face shield.[4][5]

To protect against splashes

that can cause serious eye

damage.[1]

Skin Protection

Compatible chemical-resistant

gloves (e.g., Butyl rubber,

Neoprene).[1][6][7] A lab coat

or chemical-resistant apron.[6]

To prevent skin irritation or

burns from direct contact.[1]

Respiratory Protection

NIOSH/MSHA approved

respirator if dust or aerosols

are generated.[3] Use in a

well-ventilated area.[2]

To avoid inhalation of particles

that may cause respiratory

irritation.[3]

Footwear Closed-toe shoes.
To protect feet from potential

spills.

Experimental Protocol: Safe Handling and Disposal
Workflow
Adherence to a standardized workflow is critical for minimizing exposure and ensuring safety.
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1. Preparation and Engineering Controls:

Ensure a safety shower and eyewash station are readily accessible and operational.[1]

Work within a certified chemical fume hood or in a well-ventilated area to minimize inhalation

exposure.[2]

Clear the workspace of any unnecessary items and ensure all required equipment is within

reach.

2. Donning Personal Protective Equipment (PPE):

Follow the recommended PPE guidelines in Table 2.

Inspect all PPE for integrity before use.

3. Chemical Handling:

Carefully weigh and transfer the chemical, avoiding the generation of dust or aerosols.

Keep containers tightly closed when not in use.[1][2]

Avoid contact with skin, eyes, and clothing.[1]

4. Spill and Emergency Procedures:

Minor Spills: For small spills, absorb with an inert material and place in a suitable container

for disposal.[3]

Skin Contact: Immediately flush the affected area with plenty of water for at least 15 minutes

and remove contaminated clothing.[2] Seek medical attention if irritation persists.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding

eyelids open.[1] Seek immediate medical attention.

Inhalation: Move to fresh air. If breathing is difficult, provide oxygen. Seek medical attention.

[2]
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Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

5. Waste Disposal:

Dispose of waste in a designated, labeled, and sealed container.

All chemical waste must be disposed of in accordance with local, state, and federal

regulations.[8] Do not dispose of down the drain or in general waste.[1]

Contaminated PPE should be disposed of as hazardous waste.

6. Doffing and Decontamination:

Remove PPE in the reverse order it was put on, avoiding cross-contamination.

Wash hands thoroughly with soap and water after handling the chemical and removing PPE.

Workflow for Handling Sodium 3-hydroxypropane-1-
sulfonate
Caption: Workflow for the safe handling and disposal of Sodium 3-hydroxypropane-1-
sulfonate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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